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Compound of Interest

Compound Name: 5-Methylisatoic anhydride

Cat. No.: B1362455 Get Quote

A Technical Guide to the Physical Properties of
5-Methylisatoic Anhydride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 5-
Methylisatoic anhydride (CAS Number: 4692-99-3), a chemical intermediate with applications

in organic synthesis. This document summarizes key data for its melting point and appearance

and outlines a standard experimental protocol for the determination of its melting point.

Core Physical Properties
The physical characteristics of 5-Methylisatoic anhydride are crucial for its handling, storage,

and application in synthetic chemistry. The following table summarizes the available data from

various suppliers. A notable discrepancy exists in the reported melting point, which may be

attributable to differences in purity or analytical methodology.
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Property Value Source(s)

CAS Number 4692-99-3 [1][2][3][4][5][6]

Molecular Formula C₉H₇NO₃ [1][2][4]

Molecular Weight 177.16 g/mol [2][4][5]

Melting Point
255-258 °C (with

decomposition)
[1][2]

Appearance

White to pale yellow crystalline

powder, Light brown to brown

solid

[1][2]

Experimental Protocols
A precise determination of the melting point is a fundamental method for assessing the purity of

a crystalline organic compound. A sharp melting range typically indicates high purity, whereas a

broad and depressed melting range suggests the presence of impurities. The following is a

standard methodology for determining the melting point of a solid organic compound like 5-
Methylisatoic anhydride via the capillary method.

Melting Point Determination via Capillary Method
Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs for 5-Methylisatoic anhydride.

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Sample of 5-Methylisatoic anhydride

Mortar and pestle

Spatula
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Thermometer (calibrated)

Heating medium (silicone oil for Thiele tube)

Safety goggles

Procedure:

Sample Preparation: A small amount of 5-Methylisatoic anhydride is placed on a clean, dry

surface and finely crushed into a powder using a mortar and pestle.[7]

Capillary Tube Loading: The open end of a capillary tube is dipped into the powdered

sample. The tube is then gently tapped on a hard surface to pack the sample into the sealed

end. This process is repeated until a column of 2-3 mm of tightly packed sample is achieved.

[8]

Apparatus Setup:

Melting Point Apparatus: The loaded capillary tube is inserted into the sample holder of the

apparatus. The thermometer is placed in its designated well.

Thiele Tube: The capillary tube is attached to the thermometer using a rubber band or

thread, ensuring the sample is aligned with the thermometer bulb. The thermometer and

attached capillary are then inserted into the Thiele tube containing heating oil.[9]

Heating:

The sample is heated rapidly at first to determine an approximate melting temperature.

Once the approximate range is known, a fresh sample is prepared. The apparatus is

heated rapidly to about 15-20 °C below the expected melting point.

The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium

between the sample, heating medium, and thermometer.[8]

Observation and Data Recording:
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The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range (T1).[7]

The temperature at which the entire sample has completely liquefied is recorded as the

end of the melting range (T2).[7]

Reporting: The melting point is reported as the range from T1 to T2. For a pure compound,

this range is typically narrow (0.5-2 °C).

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental protocol for determining

the melting point of a solid organic compound.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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